molecular formula C24H26N2O B2500784 3,9,9-trimethyl-6-[(E)-2-phenylethenyl]-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one CAS No. 1025658-27-8

3,9,9-trimethyl-6-[(E)-2-phenylethenyl]-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one

Cat. No. B2500784
CAS RN: 1025658-27-8
M. Wt: 358.485
InChI Key: HFRXROBHKRETCU-ZRDIBKRKSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of benzodiazepine derivatives has been a subject of interest due to their potential therapeutic applications. In the first study, a series of 7,8-(methylenedioxy)-1-phenyl-3,5-dihydro-4H-2,3-benzodiazepin-4-ones were synthesized and evaluated for their antagonistic activity against AMPA receptors. The synthesis involved the creation of benzodiazepinones that showed noncompetitive, allosteric inhibition of the receptor-channel complex. The most potent compound identified was 1-(4-aminophenyl)-7,8-(methylenedioxy)-3,5-dihydro-4H-2,3-benzodiazepin-4-one, which exhibited significant anticonvulsant activity in a mouse model .

Molecular Structure Analysis

The molecular structure of benzodiazepines plays a crucial role in their interaction with biological targets. In the context of the first paper, the presence of the 7,8-(methylenedioxy) moiety and the 1-phenyl group appears to be essential for the observed antagonistic activity against AMPA receptors. The specific arrangement of these groups within the benzodiazepinone framework is responsible for the allosteric inhibition of the receptor-channel complex .

Chemical Reactions Analysis

The second study explores the reactivity of a 3-((4-oxo-4H-chromen-3-yl)methylene)-4-phenyl-1H-[1,5]benzodiazepin-2(3H)-one compound towards various nucleophiles. The compound underwent ring rearrangements and reactions with nucleophiles such as potassium hydroxide, ammonium acetate, hydrazine hydrate, and others, leading to the formation of diverse heterocyclic structures. These reactions resulted in the synthesis of pyranobenzodiazepine, pyridobenzodiazepine, and other substituted benzodiazepines, demonstrating the versatility of the benzodiazepine core when subjected to different chemical conditions .

Physical and Chemical Properties Analysis

While the provided papers do not directly discuss the physical and chemical properties of 3,9,9-trimethyl-6-[(E)-2-phenylethenyl]-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one, we can infer from the related compounds that the physical properties such as solubility, melting point, and stability would be influenced by the substituents on the benzodiazepine core. The chemical properties, including reactivity and binding affinity to biological targets, are also likely to be affected by the specific structural features of the compound, as seen in the potent AMPA receptor antagonism and anticonvulsant activity of the synthesized benzodiazepinones .

Scientific Research Applications

Synthetic Aspects of Benzodiazepines

Benzodiazepines, including derivatives similar to the specified compound, have been the focus of synthetic chemistry research, aiming to develop efficient methods for their production due to their significant medicinal value. Researchers have explored systematic synthetic strategies for 1,4- and 1,5-benzodiazepines using o-phenylenediamine as a precursor, reflecting ongoing efforts to enhance the synthesis of these biologically active molecules. Such work supports the pharmaceutical industry by providing pathways to synthesize benzodiazepine derivatives with potential therapeutic uses, including those related to the specified compound (Sunita Teli et al., 2023).

Pharmacological and Synthetic Profiles

The pharmacological and synthetic profiles of benzodiazepines have been extensively reviewed, highlighting their diverse biological activities such as tranquilizing, antidepressant, antihypertensive, and calcium channel blocking effects. These reviews serve as critical resources for medicinal chemists aiming to develop newer compounds with improved efficacy and safety profiles, potentially including the development of derivatives similar to the specific compound mentioned (N. Dighe et al., 2015).

Environmental Considerations

Research on the environmental occurrence, fate, and transformation of benzodiazepines, including water treatment studies, reveals concerns about these compounds as emerging environmental contaminants. The persistence and potential environmental impact of benzodiazepines underscore the importance of understanding their fate beyond clinical use, which may indirectly relate to the environmental stewardship of all benzodiazepine derivatives (T. Kosjek et al., 2012).

properties

IUPAC Name

3,9,9-trimethyl-6-[(E)-2-phenylethenyl]-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H26N2O/c1-16-9-11-18-20(13-16)26-19(12-10-17-7-5-4-6-8-17)23-21(25-18)14-24(2,3)15-22(23)27/h4-13,19,25-26H,14-15H2,1-3H3/b12-10+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HFRXROBHKRETCU-ZRDIBKRKSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)NC3=C(C(N2)C=CC4=CC=CC=C4)C(=O)CC(C3)(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC2=C(C=C1)NC3=C(C(N2)/C=C/C4=CC=CC=C4)C(=O)CC(C3)(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H26N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

358.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,9,9-trimethyl-6-[(E)-2-phenylethenyl]-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.